Cas no 1804254-10-1 (3-Bromo-1-(2-bromo-5-(hydroxymethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-bromo-5-(hydroxymethyl)phenyl)propan-1-one
• CAS No: 1804254-10-1
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 4972097
• Update Time: 2025-06-08

3-Bromo-1-(2-bromo-5-(hydroxymethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-bromo-5-(hydroxymethyl)phenyl)propan-1-one

• Inchi： 1S/C10H10Br2O2/c11-4-3-10(14)8-5-7(6-13)1-2-9(8)12/h1-2,5,13H,3-4,6H2
• InChI Key： RXLJGPMHTMFOEP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CO)C=C1C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-1-(2-bromo-5-(hydroxymethyl)phenyl)propan-1-one

Introduction to 3-Bromo-1-(2-bromo-5-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1804254-10-1)

The compound 3-Bromo-1-(2-bromo-5-(hydroxymethyl)phenyl)propan-1-one, identified by the CAS number 1804254-10-1, represents a significant molecule in the realm of pharmaceutical and chemical research. This compound, featuring a unique structural arrangement of bromine and hydroxymethyl substituents on a phenyl ring, has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of multiple halogen atoms and a hydroxymethyl group makes it a versatile intermediate for the development of more complex molecules, particularly in the context of drug discovery and material science.

Recent advancements in the field of organic synthesis have highlighted the importance of halogenated aromatic compounds like 3-Bromo-1-(2-bromo-5-(hydroxymethyl)phenyl)propan-1-one. These compounds are widely utilized as building blocks in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine atoms in this molecule serve as excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many bioactive molecules.

The hydroxymethyl group attached to the phenyl ring introduces another layer of reactivity, enabling transformations such as oxidation to form aldehydes or carboxylic acids, or reduction to alcohols. This dual functionality makes 3-Bromo-1-(2-bromo-5-(hydroxymethyl)phenyl)propan-1-one a valuable precursor for designing novel compounds with tailored properties. In particular, its structural motif is reminiscent of several pharmacophores identified in therapeutic agents, suggesting its potential utility in the development of new drugs targeting various biological pathways.

One of the most compelling aspects of this compound is its role in the synthesis of small-molecule inhibitors. Researchers have leveraged its structural features to develop molecules that interact with specific enzymes or receptors. For instance, derivatives of 3-Bromo-1-(2-bromo-5-(hydroxymethyl)phenyl)propan-1-one have been explored as potential inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. The bromine atoms facilitate modifications that can fine-tune binding affinity and selectivity, while the hydroxymethyl group provides a site for further derivatization to enhance solubility or metabolic stability.

In the context of material science, the unique electronic properties conferred by the halogen substituents make 3-Bromo-1-(2-bromo-5-(hydroxymethyl)phenyl)propan-1-one a candidate for applications in organic electronics. For example, it can be used as a precursor for synthesizing organic semiconductors or luminescent materials. The ability to modify its structure allows chemists to tailor its optoelectronic characteristics, making it suitable for use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced technological applications.

The synthesis of 3-Bromo-1-(2-bromo-5-(hydroxymethyl)phenyl)propan-1-one itself is an intriguing challenge that has prompted innovation in synthetic methodologies. Recent studies have reported efficient routes to this compound using palladium-catalyzed cross-coupling reactions and novel bromination techniques. These advances not only simplify the preparation process but also open up new avenues for modifying its structure further. Such developments are crucial for enabling rapid discovery and optimization of derivatives with enhanced biological activity or material properties.

Moreover, the growing interest in green chemistry has influenced the approach to synthesizing compounds like 3-Bromo-1-(2-bromo-5-(hydroxymethyl)phenyl)propan-1-one. Researchers are increasingly focusing on developing methodologies that minimize waste and reduce environmental impact. This includes exploring catalytic systems that require less energy input and employing solvents that are more sustainable. Such efforts align with broader trends in pharmaceutical manufacturing, where sustainability is becoming a key consideration alongside efficacy and safety.

The pharmacological potential of 3-Bromo-1-(2-bromo-5-(hydroxymethyl)phenyl)propan-1-one continues to be explored through both computational modeling and experimental validation. Virtual screening techniques have been employed to identify potential binding interactions between this compound and biological targets, providing insights into its mechanism of action. Subsequent experimental validation through enzyme assays, cell-based assays, and animal models can then confirm these predictions and guide further optimization efforts.

In conclusion, 3-Bromo-1-(2-bromo-5-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1804254-10-1) stands out as a multifaceted compound with significant implications across multiple domains of chemistry and biology. Its unique structural features make it a valuable tool for synthetic chemists seeking to develop novel pharmaceuticals and advanced materials. As research progresses, it is likely that new applications and derivatives will continue to emerge, further solidifying its importance in scientific endeavors.